N-ethyl-1-(6-(2-((4-isopropylphenyl)amino)-2-oxoethyl)-7-oxo-6,7-dihydrothiazolo[4,5-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-ethyl-1-[7-oxo-6-[2-oxo-2-(4-propan-2-ylanilino)ethyl]-[1,3]thiazolo[4,5-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H30N6O3S/c1-4-25-22(32)17-6-5-11-29(12-17)24-28-21-20(34-24)23(33)30(14-26-21)13-19(31)27-18-9-7-16(8-10-18)15(2)3/h7-10,14-15,17H,4-6,11-13H2,1-3H3,(H,25,32)(H,27,31)
• InChI Key: BCROSNMAWLVZTG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCCN(C1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)C(C)C
• Molecular Formula: C24H30N6O3S
• Molecular Weight: 482.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings. It includes a piperidine ring, a thiazolo[4,5-d]pyrimidin ring, and an amide group. These types of compounds are often found in pharmaceuticals and could potentially have biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the heterocyclic rings and the attachment of the various functional groups. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, is likely quite complex. It contains several cyclic structures and functional groups, which could potentially interact in various ways. These interactions could influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the types of intermolecular forces it can participate in.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and the system it’s interacting with.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation into its potential biological activities. This could include testing it against various biological targets, studying its mechanism of action, and evaluating its safety and efficacy in relevant models.